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CAS No.: 101102-39-0

Cat. No.: B009653

. J

An In-depth Examination of its Molecular Characteristics, Synthesis, and Potential Applications
for Researchers, Scientists, and Drug Development Professionals.

Introduction

The benzimidazole scaffold, a heterocyclic aromatic organic compound formed by the fusion of
benzene and imidazole rings, is a privileged structure in medicinal chemistry.[1] Its derivatives
are integral to numerous clinically significant drugs and natural products.[1] Among these,
dimethylbenzimidazoles have attracted considerable attention, primarily due to the biological
significance of the 5,6-dimethylbenzimidazole isomer as a key component of vitamin B12.[1]
This guide, however, will focus on the less-common isomer, 4,7-dimethylbenzimidazole,
providing a detailed analysis of its fundamental molecular properties and exploring its synthesis
and potential applications in the broader context of dimethylbenzimidazole research.

Core Molecular Profile of 4,7-Dimethylbenzimidazole

The foundational step in understanding any chemical entity is to establish its precise molecular
formula and weight. These parameters are critical for experimental design, analytical
characterization, and stoichiometric calculations in synthetic chemistry.

Molecular Formula
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The chemical structure of 4,7-dimethylbenzimidazole consists of a benzimidazole core with two
methyl groups attached to the 4th and 7th carbon atoms of the benzene ring. The molecular
formula is determined by the elemental composition of the molecule. Based on its structure, the
molecular formula for 4,7-dimethylbenzimidazole is CoH10N2.[2][3]

Molecular Weight

The molecular weight is the mass of one mole of a substance. It is calculated by summing the
atomic weights of all atoms in the molecular formula.

e Carbon (C): 9 atoms x 12.011 u = 108.099 u

e Hydrogen (H): 10 atoms x 1.008 u = 10.080 u

e Nitrogen (N): 2 atoms x 14.007 u = 28.014 u

The calculated molecular weight of 4,7-dimethylbenzimidazole is 146.19 g/mol .[3]

Table 1: Core Molecular Data for 4,7-Dimethylbenzimidazole

Property Value

Molecular Formula CoH10N2

Molecular Weight 146.19 g/mol

IUPAC Name 4,7-Dimethyl-1H-benzimidazole

Not explicitly assigned (related isomer 5,6-
dimethylbenzimidazole is 582-60-5)[2][3]

CAS Number

Synthesis of Dimethylbenzimidazoles: A General
Overview

While specific synthetic routes for 4,7-dimethylbenzimidazole are not extensively documented
in readily available literature, the synthesis of dimethylbenzimidazoles, in general, can be
approached through established methods for benzimidazole formation. The most common and
versatile method is the Phillips condensation.
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The Phillips Condensation Reaction

This method involves the reaction of an appropriately substituted ortho-phenylenediamine with
a carboxylic acid or its derivative in the presence of an acid catalyst. For the synthesis of 4,7-
dimethylbenzimidazole, the key starting material would be 3,6-dimethylbenzene-1,2-diamine.

Experimental Protocol: Conceptual Synthesis of 4,7-Dimethylbenzimidazole via Phillips
Condensation

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine one
molar equivalent of 3,6-dimethylbenzene-1,2-diamine with an excess of formic acid (e.g., 2-3
molar equivalents).

o Acid Catalyst: Add a suitable acid catalyst, such as 4N hydrochloric acid, to facilitate the
condensation and subsequent cyclization.

o Reflux: Heat the reaction mixture to reflux (typically 100-110°C) and maintain this
temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

» Work-up and Purification: Upon completion, the reaction mixture is cooled and neutralized
with a base (e.g., sodium hydroxide solution) to precipitate the crude product. The solid is
then collected by filtration, washed with water, and dried. Purification can be achieved by
recrystallization from a suitable solvent system, such as an ethanol-water mixture.

3,6-Dimethylbenzene-1,2-diamine

Formic Acid ———————— E Intermediate Formation [—HE&t (Reflux) Intramolecular Cyclization 4,7-Dimethylbenzimidazole
I
|
i
Acid Catalyst (e.g., HCI)
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Figure 1: Conceptual workflow for the synthesis of 4,7-dimethylbenzimidazole.

Potential Applications and Research Interest

While the 5,6-dimethyl isomer is well-studied due to its role in vitamin B12, the broader class of
dimethylbenzimidazoles exhibits a range of biological activities, suggesting potential
therapeutic applications for other isomers like 4,7-dimethylbenzimidazole.

The benzimidazole core is a key pharmacophore in a variety of approved drugs with diverse
activities, including:

¢ Anticancer: The structural similarity of benzimidazoles to purine enables them to interact with
various biological targets involved in cancer progression.

o Antiviral, Antifungal, and Antibacterial: Benzimidazole derivatives have shown efficacy
against a range of microbial pathogens.

¢ Anti-inflammatory and Analgesic: Certain benzimidazole compounds exhibit anti-
inflammatory and pain-relieving properties.

The specific substitution pattern of the methyl groups on the benzimidazole ring can
significantly influence the compound's pharmacokinetic and pharmacodynamic properties.
Therefore, 4,7-dimethylbenzimidazole represents a unique chemical entity that could be
explored for its own distinct biological activity profile. Further research is warranted to
synthesize and screen this isomer for its potential therapeutic value.

Safety and Handling

Specific safety data for 4,7-dimethylbenzimidazole is not readily available. However, based on
the safety data for the closely related 5,6-dimethylbenzimidazole, the following precautions
should be considered as a general guideline when handling any dimethylbenzimidazole isomer:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[4]

» Handling: Avoid contact with skin and eyes. Do not ingest. Avoid breathing dust or vapors.
Wash hands thoroughly after handling.[4]
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» Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[4]
e Incompatible Materials: Avoid strong oxidizing agents.[4]

A comprehensive, substance-specific Safety Data Sheet (SDS) should be consulted before any
experimental work is undertaken.

Conclusion

4,7-Dimethylbenzimidazole, with a molecular formula of CoH10N2 and a molecular weight of
146.19 g/mol , is a less-studied isomer within the broader class of dimethylbenzimidazoles.
While specific experimental data for this compound is limited, its synthesis can be conceptually
approached through established methods like the Phillips condensation. The diverse biological
activities associated with the benzimidazole scaffold suggest that 4,7-dimethylbenzimidazole
holds potential for further investigation in medicinal chemistry and drug discovery. Future
research efforts should focus on its synthesis, characterization, and biological screening to
unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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